Cas no 1781552-95-1 (2-(3-chloro-2-fluorophenyl)propan-2-ol)

• Product Name: 2-(3-chloro-2-fluorophenyl)propan-2-ol
• CAS No: 1781552-95-1
• MF: C₉H₁₀ClFO
• MW: 188.626505374908
• CID: 6263818
• PubChem ID: 84661760
• Update Time: 2025-05-23

2-(3-chloro-2-fluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-2-fluorophenyl)propan-2-ol
• 1781552-95-1
• EN300-1968375

• Inchi： 1S/C9H10ClFO/c1-9(2,12)6-4-3-5-7(10)8(6)11/h3-5,12H,1-2H3
• InChI Key： WZGQJASOSGZPFX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)C(C)(C)O

Computed Properties

• Exact Mass: 188.0404208g/mol
• Monoisotopic Mass: 188.0404208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(3-chloro-2-fluorophenyl)propan-2-ol

Professional Introduction to 2-(3-chloro-2-fluorophenyl)propan-2-ol (CAS No. 1781552-95-1)

2-(3-chloro-2-fluorophenyl)propan-2-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1781552-95-1, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both chloro and fluoro substituents in its aromatic ring enhances its reactivity and makes it a valuable intermediate in synthetic organic chemistry.

The structural framework of 2-(3-chloro-2-fluorophenyl)propan-2-ol consists of a propyl alcohol moiety attached to a phenyl ring substituted with a chloro group at the 3-position and a fluoro group at the 2-position. This specific arrangement imparts distinct electronic and steric properties, making it a versatile building block for medicinal chemists. The chloro group, being electron-withdrawing, influences the electron density on the aromatic ring, while the fluoro group introduces metabolic stability and lipophilicity, which are crucial factors in drug design.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing both chloro and fluoro substituents. These groups are known to enhance binding affinity and selectivity, making them ideal for developing targeted therapies. For instance, studies have shown that such substituents can improve the bioavailability of drugs by modulating their solubility and permeability across biological membranes. The compound 2-(3-chloro-2-fluorophenyl)propan-2-ol is no exception and has been investigated for its role in synthesizing potential inhibitors of various enzymatic targets.

One of the most compelling aspects of 2-(3-chloro-2-fluorophenyl)propan-2-ol is its utility as a precursor in the synthesis of more complex molecules. Researchers have leveraged its reactive sites to develop novel scaffolds for drug candidates targeting neurological disorders, inflammatory diseases, and cancer. The propyl alcohol moiety provides a handle for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones. This flexibility has led to several promising leads that are currently undergoing further investigation.

The pharmacokinetic properties of 2-(3-chloro-2-fluorophenyl)propan-2-ol have also been subjects of extensive research. Studies indicate that the compound exhibits moderate solubility in both water and organic solvents, which is advantageous for formulating pharmaceutical products. Additionally, its metabolic stability suggests that it could have a prolonged half-life in vivo, potentially reducing the frequency of dosing required for therapeutic efficacy. These characteristics make it an attractive candidate for further development into an oral or injectable drug formulation.

In conclusion, 2-(3-chloro-2-fluorophenyl)propan-2-ol (CAS No. 1781552-95-1) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and favorable pharmacokinetic properties position it as a valuable intermediate for synthesizing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation drugs.